Cas no 34604-60-9 (5-Hydroxypyrazine-2-carboxylic acid)

• Product Name: 5-Hydroxypyrazine-2-carboxylic acid
• CAS No: 34604-60-9
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• MDL: MFCD00190599
• CID: 54274
• PubChem ID: 57651577
• Update Time: 2025-08-03

5-Hydroxypyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxypyrazine-2-carboxylic acid
• 5-Hydroxy-2-pyrazinecarboxylic acid
• 5-HYDROXY-PYRAZINE-2-CARBOXYLIC ACID
• 5-HYDROXYPYRAZINE-3-CARBOXYLIC ACID
• PYRAZINECARBOXYLIC ACID, 4,5-DIHYDRO-5-OXO-
• 5-hydroxypyrazinoic acid
• 4,5-dihydro-5-oxo-2-pyrazinecarboxylic acid
• 5-Hydroxy-pyrazine-2-carboxylic acid sodium salt
• 2-Carboxy-5-hydroxypyrazine
• 5-Hydropyrazine-2-carboxylic acid
• 5-HYDROXY-2-PYRAZINECAR
• 5-hydroxy-2-pyrazinedicarboxylic acid
• 5-hydroxyopyrazine-2-carboxylic acid
• 5-Hydroxypyrazinecarboxylic Acid
• 5-Hydroxypyrazinoic acid-13C3
• 5-oxo-4,5-dihydro-pyrazine-2-carboxylic acid
• 6-Hydroxy-3-pyridazinecarboxylic acid
• Pyrazinecarboxylicacid, 4,5-dihydro-5-oxo- (9CI)
• Pyrazinecarboxylic acid, 5-hydroxy- (7CI)
• 5-oxo-4,5-dihydropyrazine-2-carboxylic acid
• Q63392308
• 5-Hydropyrazine-2-carboxylicacid
• PubChem24014
• KSC223M0F
• 2-carboxy-5-hydroxy-pyrazine
• AMPZ0014
• 5-Hydroxypyrazinecarboxylic acid,
• CGQFCIHUUCMACC-UHFFFAOYSA-N
• BCP23303
• 2-Pyrazinecarboxylic acid, 4,5-dihydro-5-oxo-
• 34604-60-9
• SCHEMBL241781
• 6-oxo-1H-pyrazine-3-carboxylic acid
• 4,5-Dihydro-pyrazine-2-carboxylic acid
• DS-0397
• PB32161
• AM62707
• TS-00040
• 5-oxo-4,5-dihydropyrazine-2-carboxylicacid
• 5-Hydroxy-2-pyrazinecarboxylic acid, >=96.0% (T)
• FT-0600247
• UNII-M2V0DP3ENP
• BB 0260258
• CS-0876
• AC-8941
• HY-76210
• Q-103325
• CHEMBL5171056
• AKOS000121905
• DTXSID40188179
• 2-hydroxy-5-pyrazinecarboxylic acid
• EN300-29829
• F8881-7682
• M2V0DP3ENP
• PD012196
• AKOS005171548
• MFCD00190599
• A6084
• SY008215
• STK503412
• 2-Pyrazinecarboxylicacid, 4,5-dihydro-5-oxo-, sodium salt (1:1)
• 4,5-Dihydro-5-oxopyrazinecarboxylic Acid; 5-Hydroxypyrazinecarboxylic Acid; 5-Hydroxypyrazinoic acid; 5-Oxo-4,5-dihydropyrazine-2-carboxylic Acid
• DA-70220

• MDL： MFCD00190599
• Inchi： 1S/C5H4N2O3/c8-4-2-6-3(1-7-4)5(9)10/h1-2H,(H,7,8)(H,9,10)
• InChI Key： CGQFCIHUUCMACC-UHFFFAOYSA-N
• SMILES： OC(C1=CNC(C=N1)=O)=O

Computed Properties

• Exact Mass: 140.02200
• Monoisotopic Mass: 140.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8
• XLogP3: -1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.6±0.1克/厘米3
• Melting Point: >295°C (dec.)
• Boiling Point: 608.5°C at 760 mmHg
• Flash Point: 322°C
• Refractive Index: 1.639
• Solubility: 生物体外In Vitro:DMSO溶解度50 mg/mL(356.89 mM;Need ultrasonic)H2O : 4 mg/mL(28.55 mM;Need ultrasonic)
• PSA: 83.31000
• LogP: -0.11960

5-Hydroxypyrazine-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds